4-(4-Methoxyphenyl)thiophene-2-carboxylic acid
Description
4-(4-Methoxyphenyl)thiophene-2-carboxylic acid (4MPCA) is a thiophene-based compound that is widely used in various scientific research applications. It has been studied for its potential applications in areas such as drug design, materials science, and biochemistry. 4MPCA has been used in various laboratory experiments and has been found to have a number of biochemical and physiological effects.
Scientific Research Applications
Medicinal Chemistry
Thiophene-based analogs, including “4-(4-Methoxyphenyl)thiophene-2-carboxylic acid”, have been of great interest to scientists as potential biologically active compounds . They play a vital role for medicinal chemists to improve advanced compounds with a variety of biological effects .
Anti-Inflammatory Drugs
Thiophene derivatives have been reported to possess anti-inflammatory properties . This suggests that “4-(4-Methoxyphenyl)thiophene-2-carboxylic acid” could potentially be used in the development of new anti-inflammatory drugs.
Anticancer Agents
Thiophene derivatives have also been found to exhibit anticancer properties . Therefore, “4-(4-Methoxyphenyl)thiophene-2-carboxylic acid” could potentially be used in the synthesis of new anticancer drugs.
Antimicrobial Agents
Thiophene derivatives have demonstrated antimicrobial properties . This suggests that “4-(4-Methoxyphenyl)thiophene-2-carboxylic acid” could be used in the development of new antimicrobial agents.
Organic Semiconductors
Thiophene-mediated molecules play a prominent role in the advancement of organic semiconductors . “4-(4-Methoxyphenyl)thiophene-2-carboxylic acid” could potentially be used in this field.
Organic Light-Emitting Diodes (OLEDs)
Thiophene derivatives are used in the fabrication of OLEDs . “4-(4-Methoxyphenyl)thiophene-2-carboxylic acid” could potentially be used in the development of new OLEDs.
Corrosion Inhibitors
Thiophene derivatives are utilized in industrial chemistry and material science as corrosion inhibitors . “4-(4-Methoxyphenyl)thiophene-2-carboxylic acid” could potentially be used in this application.
Coupling Reactions and Olefinations
“4-(4-Methoxyphenyl)thiophene-2-carboxylic acid” has been widely studied as a substrate in coupling reactions and olefinations .
properties
IUPAC Name |
4-(4-methoxyphenyl)thiophene-2-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H10O3S/c1-15-10-4-2-8(3-5-10)9-6-11(12(13)14)16-7-9/h2-7H,1H3,(H,13,14) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NWNYSAILYSWCEI-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)C2=CSC(=C2)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H10O3S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40371589 |
Source
|
| Record name | 4-(4-methoxyphenyl)thiophene-2-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40371589 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
234.27 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-(4-Methoxyphenyl)thiophene-2-carboxylic acid | |
CAS RN |
82437-74-9 |
Source
|
| Record name | 4-(4-methoxyphenyl)thiophene-2-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40371589 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 4-(4-Methoxyphenyl)thiophene-2-carboxylic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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